3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide 3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 626219-52-1
VCID: VC0357068
InChI: InChI=1S/C19H12Cl2N4OS/c20-12-2-1-3-13(21)16(12)25-18(26)17-15(22)11-4-5-14(24-19(11)27-17)10-6-8-23-9-7-10/h1-9H,22H2,(H,25,26)
SMILES: C1=CC(=C(C(=C1)Cl)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)Cl
Molecular Formula: C19H12Cl2N4OS
Molecular Weight: 415.3g/mol

3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide

CAS No.: 626219-52-1

Main Products

VCID: VC0357068

Molecular Formula: C19H12Cl2N4OS

Molecular Weight: 415.3g/mol

3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide - 626219-52-1

CAS No. 626219-52-1
Product Name 3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide
Molecular Formula C19H12Cl2N4OS
Molecular Weight 415.3g/mol
IUPAC Name 3-amino-N-(2,6-dichlorophenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
Standard InChI InChI=1S/C19H12Cl2N4OS/c20-12-2-1-3-13(21)16(12)25-18(26)17-15(22)11-4-5-14(24-19(11)27-17)10-6-8-23-9-7-10/h1-9H,22H2,(H,25,26)
Standard InChIKey CKLRRAVUCLWYDU-UHFFFAOYSA-N
SMILES C1=CC(=C(C(=C1)Cl)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)Cl
Canonical SMILES C1=CC(=C(C(=C1)Cl)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)Cl
PubChem Compound 1086447
Last Modified Nov 11 2021
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